Cas no 185423-26-1 (2,6-Dichloro-3-hydroxypyridine-4-carboxaldehyde)

• Product Name: 2,6-Dichloro-3-hydroxypyridine-4-carboxaldehyde
• CAS No: 185423-26-1
• MF: C₆H₃Cl₂NO₂
• MW: 191.999519586563
• CID: 139365
• Update Time: 2025-05-19

2,6-Dichloro-3-hydroxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-hydroxyisonicotinaldehyde
• 2,6-dichloro-3-hydroxypyridine-4-carbaldehyde
• 2,6-Dichloro-3-hydroxypyridine-4-carboxaldehyde
• 4-Pyridinecarboxaldehyde,2,6-dichloro-3-hydroxy-
• 2,5-DIAMINO-4,6-DIMETHOXY PYRIMIDINE HCL
• 2,6-Dichloro-3-hydroxy-4-pyridinecarboxaldehyde
• 2,6-DICHLORO-3-HYDRO
• 2,6-dichloro-3-forMyl-5-hydroxypyridine-4-carboxylic acid

• Inchi： 1S/C6H3Cl2NO2/c7-4-1-3(2-10)5(11)6(8)9-4/h1-2,11H
• InChI Key： HPCFBIVANWQGDD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=O)C=C(N=1)Cl)O

Computed Properties

• Exact Mass: 190.95400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 50.19000
• LogP: 1.90650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2,6-Dichloro-3-hydroxypyridine-4-carboxaldehyde

Recent Advances in the Study of 2,6-Dichloro-3-hydroxypyridine-4-carboxaldehyde (CAS: 185423-26-1) and Its Applications in Chemical Biology and Pharmaceutical Research

2,6-Dichloro-3-hydroxypyridine-4-carboxaldehyde (CAS: 185423-26-1) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and versatility in organic synthesis. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the most notable developments in the study of 2,6-Dichloro-3-hydroxypyridine-4-carboxaldehyde is its role as a precursor in the synthesis of heterocyclic compounds with antimicrobial and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the construction of pyridine-based scaffolds, which exhibited potent inhibitory effects against bacterial pathogens such as Staphylococcus aureus and Escherichia coli. The study also revealed that derivatives of this compound could disrupt bacterial cell wall synthesis, offering a promising avenue for the development of new antibiotics.

In addition to its antimicrobial potential, 2,6-Dichloro-3-hydroxypyridine-4-carboxaldehyde has been investigated for its applications in cancer therapy. Researchers have utilized this compound to synthesize novel kinase inhibitors, which target key signaling pathways involved in tumor growth and metastasis. A recent preclinical study highlighted its utility in the design of small-molecule inhibitors for the PI3K/AKT/mTOR pathway, a critical regulator of cell proliferation and survival in various cancers. These findings underscore the compound's potential as a building block for next-generation anticancer drugs.

The synthetic versatility of 2,6-Dichloro-3-hydroxypyridine-4-carboxaldehyde extends beyond its biological applications. Recent advancements in catalytic methodologies have enabled more efficient and sustainable routes for its production. For instance, a 2022 study in Organic Letters reported a green chemistry approach using palladium-catalyzed C-H activation, which significantly reduced the environmental impact of its synthesis. Such innovations not only enhance the scalability of this compound but also align with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the optimization of 2,6-Dichloro-3-hydroxypyridine-4-carboxaldehyde-based therapeutics. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further structural modifications and pharmacokinetic studies. Ongoing research is exploring the incorporation of this compound into drug delivery systems, such as nanoparticles and liposomes, to improve its therapeutic efficacy and reduce off-target effects.

In conclusion, 2,6-Dichloro-3-hydroxypyridine-4-carboxaldehyde (CAS: 185423-26-1) continues to be a focal point in chemical biology and pharmaceutical research. Its multifaceted applications in antimicrobial and anticancer drug development, coupled with advancements in synthetic methodologies, highlight its enduring relevance in the field. Future studies are expected to further elucidate its mechanistic insights and expand its therapeutic potential, paving the way for innovative treatments in precision medicine.